This study evaluates the performance of two-tiered geogrid-reinforced soil (GRS) walls subjected to traffic cyclic loading considering several influencing factors. These factors herein include the offset distance (D) of walls, the number (N), amplitude (Pmax), and frequency (f) of applied cyclic loading. Seven GRS walls with a reduced scale of 1 : 3 were prepared in the laboratory and employed to investigate their (i) vertical foundation pressures during construction, (ii) load-induced settlements, (iii) facing lateral displacements, (iv) vertical and horizontal earth pressures, and (v) geogrid strains under the action of cyclic loading. Experimental results demonstrate that GRS walls constructed in tiered configurations can effectively reduce vertical foundation pressures. The increasing D, as well as the decreasing N and Pmax, introduces a reduction to the above five mechanical and deformation properties. However, increasing f results in the decrease of wall settlements and facing lateral displacements, and in the increase of others. Performance of several empirical equations for predicting the vertical foundation pressures, location of maximum geogrid strains, and failure surfaces inside walls was examined using the experimental data obtained in this study. Comparisons were also performed to describe the deformation and failure surface modes of the walls after loading.

This paper reports on a series of static and cyclic plate loading tests performed on a weak unreinforced sand bed in a test pit. The weak sand was covered by a 160 mm thick layer comprised of one of three compacted soil types which was either unreinforced or geocell-reinforced. The purpose was to investigate the effects of soil density and grain size as filler materials for the covering layer. The three covering soils were granular with average particle sizes of 2.2 (Soil 1), 6.14 (Soil 2), and 8.47 (Soil 3) mm. Under static loading, the bearing pressure increased on average 23% when the average grain size of the upper, unreinforced, soil layer changed from 2.20 mm to 8.47 mm. The improvement in bearing pressure was about 37% due to the use of a soil-filled geocell but, unlike the unreinforced situation, employing larger soil grains to fill the geocell pockets didn't show significant further improvement. For cyclic loading tests, the maximum settlement reduction by employing a geocell layer was about 50% for Soil 1. Whether loaded statically or cyclically, increasing soil density likely would be more efficient for improving geocell performance than employing a soil having larger particle sizes.

The investigation of cyclic shear response on a geosynthetic–soil interface is important for reinforced soil structures. A stereoscopic geogrid with a thickened transverse-rib thickness increases the interaction with the soil compared with a planar geogrid. In this study, three-dimensional printing technology was used to produce stereoscopic geogrids with transverse-rib thicknesses of 5, 10, 15 and 20 mm. The influences of different cyclic shear displacement amplitudes (1, 3, 6 and 10 mm) and normal stresses (20, 40 and 60 kPa) on the direct shear tests under static and cyclic loading at the stereoscopic geogrid–sand interface were investigated. The results indicate that the maximum shear stress can be improved by the stereoscopic geogrid at larger cyclic shear displacement amplitudes. The effect of transverse-rib thickness on the fitted curves of the normalised interface shear stiffness and damping ratio was reversed. The cyclic shear process altered the relationship between apparent cohesiveness and transverse-rib thickness. The peak stress ratio of the stereoscopic geogrid–sand interface is proposed as a function of the transverse-rib thickness and maximum dilation angle.

Waste rubber has been widely applied in geotechnical engineering, benefiting from its light weight, high elasticity, low density, good durability and high compressibility. In this paper, the effects of rubber content (RC) and rubber size (d0) on the dynamic properties of expansive soil–rubber (ESR) were investigated by low-temperature dynamic triaxial tests. The results show that: (1) the shear stress of ESR decreases with the increase of RC with a particle size ratio of 1.3, but first decreases and then increases with a particle size ratio of 2.4; (2) the RC threshold between soil-like and rubber-like ESR is 10%; (3) the maximum shear modulus ratio of ESR occurs at RC = 10% and d0 = 0.25 mm, with the best dynamic performance; (4) the hysteretic curve of ESR was flat and elliptical, deviating upward to the right at freezing condition. In addition, different contact modes between rubber and expansive soil are proposed and the contact mechanism has been revealed.

A significant contributor to retaining wall structural failure occurs due to inadequate drainage in the backfill. A numerical model based on a computational fluid dynamics and discrete element method (CFD-DEM) coupled approach was developed to simulate particle movement in the graded filter zone and piping through the geotextiles. The model was used for conventional as well conical geotextile filter systems that use a series of woven geotextiles filtering a coarse-grained backfill soil. The model results were compared with laboratory results to verify the accuracy. The results indicated that conical filter systems contribute to higher soil piping rates but provide higher permeability than conventional geotextile filtration system counterparts. The model predictions compared with the laboratory measurements indicated that the movement of particles (i.e. suffusion) influenced the soil-geotextile contact zone permeabilities and caused a decrease in system permeabilities. A retention ratio, αsl, successfully predicted piping rates for different types of woven geotextiles with a percent error range of 13–29%. Overall, the model predictions matched the laboratory results within an order of magnitude or less, indicating the predictive capability of the model.

This paper presents the results of centrifuge model tests to investigate the deformation behaviour of unreinforced and reinforced transparent soil foundations under strip loading. A digital image analysis technique was employed to obtain the soil displacement field and strain distribution of reinforcements. Two-dimensional (2D) numerical models were developed and verified using the test results. The soil was modelled as a linearly-elastic perfectly-plastic material with Mohr–Coulomb failure criterion. The reinforcement was characterised using a linearly-elastic model considering rupture behaviour. Moreover, a parametric study was conducted to investigate the load–settlement response of foundations, distribution of reinforcement tension and failure sequence of reinforcements. The experimental and numerical studies show that the results obtained from the numerical simulations are in good agreement with the results of the centrifuge model tests. The 2D finite difference model developed using the user-defined functions coded into the FLAC programme can better simulate the progressive failure of the reinforcement layers in the tests. The failure sequence of reinforcement layers is not affected by the modulus and internal friction angle of soil and the reinforcement length, but is closely related to the combined effect of spacing and number of reinforcement layers and the combined effect of reinforcement stiffness and strength.

The degradation behaviour of a 4.8 mm thick elastomeric bituminous geomembrane (BGM) immersed in pH 0.5, 9.5, and 11.5 synthetic mining solutions is examined over 26 months at 22, 40, 55 and 70°C. The low pH solution simulates the leach solutions found in copper, nickel, and uranium heap leach pads while the two high pH solutions simulate the chemistry and pH found in gold and silver heap leaching facilities. The mechanical, rheological, and chemical properties are examined at different incubation times to assess the degradation in the BGM at different temperatures. It is shown that the degradation rates of all properties are faster in pH 11.5 and 9.5 than in pH 0.5. Additionally, the BGM started to exhibit degradation in its mechanical properties even with a slightly degraded bitumen coat in all the mining solutions at elevated temperatures. The time to nominal failure of the BGM is predicted at different field temperatures using Arrhenius modelling. Due to the relatively fast degradation in the mechanical properties of the BGM, especially at temperatures above 50°C, the tensile strains in the BGM in the field should be limited so it can meet the required liner design life of heap leaching applications.

Shaking table tests were performed on reduced-scale models of integrated and two-tiered mechanically stabilised earth (MSE) walls to evaluate the effect of a tiered configuration on the seismic behaviour of metal-strip and geogrid reinforced soil walls. The results showed that, although inextensible reinforcements could reduce the fundamental period, acceleration amplification and lateral deflection and improve wall stability, these benefits declined with the use of a tiered configuration and gradually faded with an increase in the offset distance. This made changing the degree of extensibility a low-impact factor in two-tiered MSE walls with a sufficiently large offset distance (D > (0.4–0.5)H). In order to benefit from the advantage of a tiered configuration, it was found that 0.22H should be considered as the minimum offset distance. The findings indicated that preventing the development of a slip surface in the lower half of the wall, improving the seismic stability by increasing the failure threshold acceleration, mitigating acceleration amplification and decreasing the reinforcement load were the main advantages of a tiered configuration. Moreover, it was concluded that the Mononobe–Okabe method could be used to find the upper bound for estimating the reinforcement forces in two-tiered MSE walls.

The manuscript aims to provide numerous insights into the behavior of the geocell reinforced bed subjected to a vibration load. Vibration propagation mechanism, displacement, and stress response of geocell reinforcement have been described. Two different cases, namely, unreinforced and geocell-reinforced beds subjected to a vertical mode dynamic excitation have been analyzed using the finite-difference package FLAC3D. Initially, the developed numerical model was validated with the results of field vibration test. Results revealed that the inclusion of the geocell reinforcement in the foundation bed significantly improves vibration isolation efficacy. The foundation bed strain due to vibration loading was reduced by 67% due to the provision of geocell reinforcement. Based on the observed wave propagation behavior of the geocell reinforced bed, a mechanism was proposed to quantify the diffraction angle and the dispersion distance of induced vibration. The diffraction angle was found to vary between 50° to 63° in the presence of a geocell mattress. The dynamic stress factor calculated using the hoop stress theory was found to vary between 1.5 to 2 for geocell with different infill materials. Further, parametric analysis was performed to understand the effect of geocell geometry on the peak particle velocity (PPV) response of the reinforced bed.

Composite pile with a stiffer core and gravel shell is a newly emerging column technology to improve soft soil by combining the advantages of accelerating consolidation and increasing loading bearing capacity. In practice, the composite piles may be constructed into various forms with different cross-sectional shapes. Moreover, soft soil particles may be transferred along with the seepage and intrude into the gravel shell and thereby clog them. In this paper, by converting the noncircular cross-sectional composite pile into a hollow cylindrical unit cell and considering the time-dependent clogging effect, an analytical model for the consolidation of composite ground stabilized by composite piles is proposed. Analytical solutions are then obtained for instantaneous loading and multi-stage instantaneous loading under the equal-strain condition. Moreover, the variation of the stress with depth caused by surcharge loading is also incorporated in the analysis. The feasibility of the solutions is verified by degenerating them to some previous solutions. Furthermore, the solutions are applied to a laboratory test to investigate consolidation. The predicted results are compared to the measured data and a good agreement is observed between them. Finally, a parametric study is conducted to investigate the influence of several parameters on consolidation behavior.